Cas no 24202-79-7 (3-(methoxycarbonyl)pyridine-4-carboxylic acid)

• Product Name: 3-(methoxycarbonyl)pyridine-4-carboxylic acid
• CAS No: 24202-79-7
• MF: C₈H₇NO₄
• MW: 181.145482301712
• CID: 239619
• PubChem ID: 820552
• Update Time: 2025-04-19

3-(methoxycarbonyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyridinedicarboxylicacid, 3-methyl ester
• 3-(methoxycarbonyl)isonicotinic acid
• 3-Carbomethoxyisonicotinsaeure
• 3-methoxycarbonyl-4-pyridinecarboxylic acid
• AC1LGFQS
• AG-E-71550
• AP-123
• CTK4F3104
• Pyridin-3,4-dicarbonsaeure-3-methylester
• pyridine-3,4-dicarboxylic acid 3-methyl ester
• SureCN3560534
• 3-methoxycarbonylpyridine-4-carboxylic acid
• AT17431
• 3,4-Pyridinedicarboxylic acid 3-methyl ester
• SY157605
• DTXSID00356216
• 3,4-PYRIDINEDICARBOXYLIC ACID,3-METHYL ESTER
• CS-0309029
• 3-(METHOXYCARBONYL)PYRIDINE-4-CARBOXYLIC ACID
• AKOS022640752
• A817146
• GTCDOGAERTYZBT-UHFFFAOYSA-N
• EN300-152639
• SCHEMBL3560534
• MFCD04971409
• Z1255379671
• 24202-79-7
• 3-(methoxycarbonyl)isonicotinicacid
• BS-51545
• 3-(methoxycarbonyl)pyridine-4-carboxylic acid

• MDL： MFCD04971409
• Inchi： 1S/C8H7NO4/c1-13-8(12)6-4-9-3-2-5(6)7(10)11/h2-4H,1H3,(H,10,11)
• InChI Key： GTCDOGAERTYZBT-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NC=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 181.03750770g/mol
• Monoisotopic Mass: 181.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 76.5Ų

Experimental Properties

• Density: 1.363
• Boiling Point: 432.5 °C at 760 mmHg
• Flash Point: 215.4 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-(methoxycarbonyl)pyridine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids